Cas no 1343281-53-7 (6-amino-2-2-(methylamino)ethyl-3,4-dihydropyrimidin-4-one)

• Product Name: 6-amino-2-2-(methylamino)ethyl-3,4-dihydropyrimidin-4-one
• CAS No: 1343281-53-7
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 6491572
• PubChem ID: 136077855
• Update Time: 2025-05-21

6-amino-2-2-(methylamino)ethyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-amino-2-2-(methylamino)ethyl-3,4-dihydropyrimidin-4-one
• 6-amino-2-[2-(methylamino)ethyl]-3,4-dihydropyrimidin-4-one
• EN300-1461875
• 1343281-53-7
• AKOS012864430

• Inchi： 1S/C7H12N4O/c1-9-3-2-6-10-5(8)4-7(12)11-6/h4,9H,2-3H2,1H3,(H3,8,10,11,12)
• InChI Key： RKPZXYUOIXHOCJ-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)N=C(CCNC)N1

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 79.5Ų

Additional information on 6-amino-2-2-(methylamino)ethyl-3,4-dihydropyrimidin-4-one

Introduction to 6-amino-2-2-(methylamino)ethyl-3,4-dihydropyrimidin-4-one (CAS No. 1343281-53-7)

6-amino-2-2-(methylamino)ethyl-3,4-dihydropyrimidin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1343281-53-7, belongs to the dihydropyrimidine class, which is well-known for its role in drug development. The presence of both amino and methylamino functional groups in its structure suggests a high degree of reactivity, making it a valuable scaffold for further chemical modifications and derivatization.

The molecular structure of 6-amino-2-2-(methylamino)ethyl-3,4-dihydropyrimidin-4-one consists of a six-membered ring containing two nitrogen atoms, with substituents that enhance its pharmacological potential. The methylamino group at the 2-position and the amino group at the 4-position contribute to its versatility in forming hydrogen bonds and participating in various biochemical interactions. These features are particularly relevant in the design of molecules targeting enzyme inhibition and receptor binding.

In recent years, there has been a growing interest in dihydropyrimidine derivatives as scaffolds for developing novel therapeutic agents. The compound’s ability to act as a precursor for more complex molecules has made it a subject of extensive research. For instance, modifications at the 6-amino position have been explored to enhance binding affinity to specific biological targets. This approach has been particularly successful in the development of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases.

One of the most compelling aspects of 6-amino-2-2-(methylamino)ethyl-3,4-dihydropyrimidin-4-one is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural flexibility to develop molecules with improved pharmacokinetic properties. For example, derivatization at the methylamino group has led to compounds with enhanced solubility and bioavailability, which are critical factors for clinical efficacy. These advancements underscore the importance of this compound in medicinal chemistry.

The compound’s relevance is further highlighted by its application in preclinical studies aimed at identifying novel therapeutic targets. Recent studies have demonstrated its utility in modulating pathways associated with neurodegenerative diseases. The ability of 6-amino-2-2-(methylamino)ethyl-3,4-dihydropyrimidin-4-one to interact with biological macromolecules suggests that it could serve as a lead compound for developing treatments against conditions such as Alzheimer’s disease and Parkinson’s disease. These findings highlight the compound’s potential as a therapeutic agent.

From a synthetic chemistry perspective, 6-amino-2-2-(methylamino)ethyl-3,4-dihydropyrimidin-4-one offers a versatile platform for exploring new synthetic methodologies. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling chemists to tailor the molecule’s properties for specific applications. This flexibility has been exploited in the development of novel catalysts and ligands used in asymmetric synthesis, further demonstrating the compound’s broad utility.

The pharmacological profile of 6-amino-2-2-(methylamino)ethyl-3,4-dihydropyrimidin-4-one has also been studied in terms of its interaction with biological targets. Preliminary data suggest that it can modulate enzyme activity through non-covalent interactions, making it an attractive candidate for developing drugs with minimal side effects. Additionally, its ability to cross cell membranes has been investigated, providing insights into its potential as an oral therapeutic agent.

In conclusion, 6-amino-2-2-(methylamino)ethyl-3,4-dihydropyrimidin-4-one (CAS No. 1343281-53-7) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it a valuable scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this molecule, 6-amino-*-* -*-* -*-* -*-* -*-* -*-* -*-* -*-* -*-* -*-* -*-* -*-* -*-* -*-* -*-* -*--->